N-methyl-1-[3-(1,2-oxazinan-2-yl)propanoyl]-N-(2-phenylethyl)-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-1-[3-(1,2-oxazinan-2-yl)propanoyl]-N-(2-phenylethyl)-3-piperidinamine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as UMB 425 or UMB 425HCl.
Mechanism of Action
The mechanism of action of UMB 425 involves the modulation of sigma-2 receptors. Sigma-2 receptors are involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. UMB 425 has been shown to induce apoptosis in cancer cells by activating sigma-2 receptors. In addition, UMB 425 has been shown to have neuroprotective effects by modulating sigma-2 receptors in the brain.
Biochemical and Physiological Effects:
UMB 425 has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and modulate neurotransmitter release in the brain. In addition, UMB 425 has been shown to have analgesic effects and to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
UMB 425 has several advantages for lab experiments. It has a high affinity for sigma-2 receptors, making it a useful tool for studying the role of these receptors in various physiological and pathological processes. In addition, UMB 425 has been shown to have low toxicity in animal models. However, one limitation of UMB 425 is its limited availability, which may limit its use in certain experiments.
Future Directions
For the study of UMB 425 include further investigation of the role of sigma-2 receptors in disease and the potential use of UMB 425 as a therapeutic agent.
Synthesis Methods
The synthesis method of UMB 425 involves the reaction of N-methyl-3-piperidinamine with 3-(1,2-oxazinan-2-yl)propanoic acid followed by the reaction of the resulting compound with 2-phenylethylamine. The final product is obtained by treating the intermediate compound with hydrochloric acid.
Scientific Research Applications
UMB 425 has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-2 receptor, which is involved in various physiological and pathological processes. UMB 425 has been used as a tool to study the role of sigma-2 receptors in cancer, neurodegenerative diseases, and psychiatric disorders.
Properties
IUPAC Name |
1-[3-[methyl(2-phenylethyl)amino]piperidin-1-yl]-3-(oxazinan-2-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H33N3O2/c1-22(15-11-19-8-3-2-4-9-19)20-10-7-13-23(18-20)21(25)12-16-24-14-5-6-17-26-24/h2-4,8-9,20H,5-7,10-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDPVHJUEHLBUOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC1=CC=CC=C1)C2CCCN(C2)C(=O)CCN3CCCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H33N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.